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Compound of Interest

Compound Name: 15(R)-Iloprost

Cat. No.: B15554418 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) for the use of

15(R)-Iloprost in control experiments.

Understanding the Role of 15(R)-Iloprost in
Research
15(R)-Iloprost is the "unnatural" or inverted C-15 epimer of Iloprost.[1][2][3] This

stereochemical difference is significant, as such transformations often lead to a substantial

decrease in the biological agonist activity of prostaglandin analogs.[1][3] Consequently, 15(R)-
Iloprost is an ideal negative control in experiments investigating the effects of the biologically

active Iloprost. Its use helps to demonstrate the stereospecificity of the prostacyclin (IP)

receptor and other prostanoid receptors with which Iloprost interacts.

Frequently Asked Questions (FAQs)
Q1: What is the expected biological activity of 15(R)-Iloprost?

A1: 15(R)-Iloprost is expected to have significantly attenuated or no biological activity

compared to Iloprost.[1][3] While Iloprost is a potent vasodilator and inhibitor of platelet

aggregation that mimics the action of prostacyclin (PGI2)[4][5][6], the 15(R) epimer is

considered to be the "unnatural" form.[1][2] There is a lack of literature reporting significant

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15554418?utm_src=pdf-interest
https://www.benchchem.com/product/b15554418?utm_src=pdf-body
https://www.benchchem.com/product/b15554418?utm_src=pdf-body
https://www.benchchem.com/product/b15554418?utm_src=pdf-body
https://www.caymanchem.com/product/10043
https://www.medchemexpress.com/15-r-iloprost.html
https://www.vulcanchem.com/product/vc21101280
https://www.caymanchem.com/product/10043
https://www.vulcanchem.com/product/vc21101280
https://www.benchchem.com/product/b15554418?utm_src=pdf-body
https://www.benchchem.com/product/b15554418?utm_src=pdf-body
https://www.benchchem.com/product/b15554418?utm_src=pdf-body
https://www.benchchem.com/product/b15554418?utm_src=pdf-body
https://www.caymanchem.com/product/10043
https://www.vulcanchem.com/product/vc21101280
https://pubchem.ncbi.nlm.nih.gov/compound/Iloprost
https://synapse.patsnap.com/article/what-is-the-mechanism-of-iloprost
https://synapse.patsnap.com/article/what-is-iloprost-used-for
https://www.caymanchem.com/product/10043
https://www.medchemexpress.com/15-r-iloprost.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


biological activity for 15(R)-Iloprost.[1][3] Therefore, it should serve as a negative control in

your experiments.

Q2: How should I prepare and store 15(R)-Iloprost stock solutions?

A2: Proper preparation and storage are crucial for maintaining the integrity of 15(R)-Iloprost.
The following table summarizes solubility and storage recommendations.

Solvent Solubility Storage of Stock Solution

DMSO 25 mg/mL[1][3]
-20°C for up to one month[3] or

-80°C for up to six months.[3]

Ethanol 30 mg/mL[1][3] -20°C.

PBS (pH 7.2) 0.5 mg/mL[1][3]

Not recommended for storage;

prepare fresh for each

experiment.[7][8]

Note: For long-term storage, it is recommended to store 15(R)-Iloprost as supplied at -20°C,

where it should be stable for at least two years.[1][7]

Q3: What is the mechanism of action of the active Iloprost isomer?

A3: Iloprost is a synthetic analog of prostacyclin (PGI2) and exerts its effects primarily by

binding to the prostacyclin (IP) receptor, a G protein-coupled receptor (GPCR).[5] This binding

activates adenylate cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[5]

Elevated cAMP levels activate Protein Kinase A (PKA), which in turn phosphorylates various

downstream targets. In vascular smooth muscle cells, this leads to vasodilation.[5][9] In

platelets, it results in the inhibition of aggregation.[5][6] Iloprost also has anti-inflammatory

properties.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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